
The solubility of Fasn-IN-1 in DMSO and other
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fasn-IN-1

Cat. No.: B2866674 Get Quote

Application Notes and Protocols: Fasn-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Fasn-IN-1, also known as TVB-2460, is a potent and specific inhibitor of Fatty Acid Synthase

(FASN).[1] FASN is a key enzyme in the de novo synthesis of fatty acids, a metabolic pathway

that is often upregulated in various diseases, including cancer. By inhibiting FASN, Fasn-IN-1
disrupts the production of fatty acids, which are essential for cell membrane formation, energy

storage, and signaling molecule synthesis. This disruption can lead to cell growth arrest and

apoptosis, making Fasn-IN-1 a valuable tool for research in oncology and metabolic diseases.

These application notes provide detailed information on the solubility of Fasn-IN-1 and

protocols for its use in in vitro and in vivo studies.
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Property Value

Synonym TVB-2460

Molecular Weight 395.54 g/mol

Chemical Formula C₁₈H₂₅N₃O₃S₂

SMILES
CC--INVALID-LINK--C(=O)Nc1nc(cs1)-

c1ccc(cc1)S(=O)(=O)N(CC)CC

Solubility Data
The solubility of Fasn-IN-1 is a critical factor for the design and reproducibility of experiments.

Below is a summary of its solubility in various common laboratory solvents.

Solvent Concentration Remarks

DMSO 100 mg/mL (252.82 mM)
Sonication is recommended to

aid dissolution.[1]

Water Not readily available
Fasn-IN-1 is expected to have

low aqueous solubility.

Ethanol Not readily available Solubility may be limited.

PBS (pH 7.4) Not readily available
Solubility is expected to be

low.

Note: The quantitative solubility of Fasn-IN-1 in aqueous solutions such as water and PBS, as

well as in ethanol, is not widely reported in the available literature. It is recommended that

researchers determine the empirical solubility for their specific experimental conditions. For cell

culture and in vivo studies, it is common to first dissolve Fasn-IN-1 in DMSO to create a high-

concentration stock solution, which is then further diluted in aqueous media or formulation

vehicles.
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Upstream Signals

Signaling Cascade

FASN Regulation and Activity

Cellular Processes

Growth Factors
(e.g., EGF, IGF-1)

PI3K/AKT PathwayMAPK/ERK Pathway

Nutrient Surplus
(Glucose, Insulin)

SREBP-1c

FASN Gene Transcription

FASN Protein Expression
& Activity

De Novo Lipogenesis
(Palmitate Synthesis)

Fasn-IN-1

Membrane Synthesis Protein Palmitoylation
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Preparation Treatment Assay & Analysis

Prepare Fasn-IN-1
Stock Solution (in DMSO)

Prepare Serial Dilutions
of Fasn-IN-1

Seed Cells in
96-well Plate

Treat Cells with Fasn-IN-1 Incubate for 48-72h Add MTT Reagent Solubilize Formazan
(with DMSO)

Read Absorbance
at 570 nm

Calculate Cell Viability
(IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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